1H-Imidazole-1-acetic acid, phenylmethyl ester

• CAS RN: 134807-23-1
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: benzyl 2-imidazol-1-ylacetate
• InChI: InChI=1S/C12H12N2O2/c15-12(8-14-7-6-13-10-14)16-9-11-4-2-1-3-5-11/h1-7,10H,8-9H2
• InChI Key: MDPKYAPCYDAGSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CN2C=CN=C2

Description

1H-Imidazole-1-acetic acid, phenylmethyl ester is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.4 g (21 mmol) of imidazole and 1.0 ml (6.3 mmol) of benzyl 2-bromoacetate in 40 ml of dichloromethane was stirred at ambient temperature for 16 h. The resulting solution was washed with water, dried over Na2SO4, and concentrated in vacuo. Silica gel chromatography of the residue using 5% methanol in chloroform provided 1.22 g (89%) of the desired compound as an oil. 1H NMR (CDCl3) δ 4.73 (s, 2H), 5.21 (s, 2H), 6.96 (t, J=1 Hz, 1H), 7.11 (t, J=1 Hz, 1H), 7.36 (m, 5H), 7.51 (br s, 1H).